Cas no 946262-00-6 (N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide)

• Product Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide
• CAS No: 946262-00-6
• MF: C₂₃H₂₀N₂OS₂
• MW: 404.546g/mol
• CID: 5504456
• Update Time: 2025-05-26

N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide

• Inchi： 1S/C23H20N2OS2/c1-15(2)27-19-7-5-6-17(14-19)22(26)24-18-12-10-16(11-13-18)23-25-20-8-3-4-9-21(20)28-23/h3-15H,1-2H3,(H,24,26)
• InChI Key： JPYDDZJOMSLYEX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C=C1)(=O)C1=CC=CC(SC(C)C)=C1

Computed Properties

• Exact Mass: 404.102
• Monoisotopic Mass: 404.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 95.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide

Recent Advances in the Study of N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide (CAS: 946262-00-6)

The compound N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide (CAS: 946262-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole and propan-2-ylsulfanyl functional groups, exhibits promising pharmacological properties, particularly in the context of targeted therapies and drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its potential applications in treating various diseases.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary findings suggest that N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide interacts with specific cellular targets, including protein kinases and receptors involved in inflammatory and proliferative pathways. These interactions have been explored using in vitro and in vivo models, demonstrating the compound's efficacy in modulating disease-related processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on a subset of tyrosine kinases, which are often implicated in cancer progression.

In addition to its biological activity, researchers have also investigated the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, with moderate metabolic stability. These findings are critical for advancing the compound into preclinical and clinical development stages. Furthermore, structural analogs of N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide have been synthesized to optimize its potency and selectivity, as reported in a 2024 article in Bioorganic & Medicinal Chemistry Letters.

The therapeutic potential of this compound extends beyond oncology. Emerging research indicates its applicability in neurodegenerative diseases, where it has shown neuroprotective effects in cellular models of Alzheimer's and Parkinson's diseases. These effects are attributed to its ability to mitigate oxidative stress and inhibit aberrant protein aggregation. Such multifunctional properties make N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide a promising candidate for further investigation in diverse therapeutic areas.

Despite these advancements, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide (CAS: 946262-00-6) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action, optimize its properties, and explore new applications. As the field progresses, this compound is poised to make significant contributions to drug discovery and the treatment of complex diseases.